Cas no 893931-38-9 (ethyl 4-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate
• CAS No: 893931-38-9
• MF: C₂₂H₁₉N₅O₃S
• MW: 433.482962846756
• CID: 5916973
• PubChem ID: 16832334
• Update Time: 2025-06-24

ethyl 4-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio]acetyl]amino]-, ethyl ester
• AKOS024615469
• ethyl 4-(2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamido)benzoate
• ethyl 4-[2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamido]benzoate
• 893931-38-9
• ethyl 4-[[2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetyl]amino]benzoate
• F1874-0059
• AB00686927-01
• ethyl 4-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate

• Inchi： 1S/C22H19N5O3S/c1-2-30-22(29)15-8-10-16(11-9-15)26-19(28)13-31-21-18-12-25-27(20(18)23-14-24-21)17-6-4-3-5-7-17/h3-12,14H,2,13H2,1H3,(H,26,28)
• InChI Key： DTXWDAHZLFHISL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N=CN=C3N(C4=CC=CC=C4)N=CC3=2)=O)C=C1

Computed Properties

• Exact Mass: 433.12086066g/mol
• Monoisotopic Mass: 433.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 632.5±55.0 °C(Predicted)
• pka: 12.25±0.70(Predicted)

Additional information on ethyl 4-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate

Introduction to Ethyl 4-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate (CAS No. 893931-38-9)

Ethyl 4-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate, identified by its CAS number 893931-38-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The intricate structure of this molecule, featuring a benzoate moiety linked to an acetamide group and a pyrazolo[3,4-d]pyrimidine scaffold, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The< strong>pyrazolo[3,4-d]pyrimidine core is a heterocyclic compound that has been extensively studied for its pharmacological properties. This scaffold is known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The presence of a sulfanyl group in the molecule further enhances its potential bioactivity by contributing to hydrogen bonding and hydrophobic interactions with biological targets. The benzoate and acetamide functional groups add additional layers of complexity, influencing the compound's solubility, stability, and interactions with biological systems.

In recent years, there has been a surge in research focused on developing new drugs based on heterocyclic compounds. The< strong>Ethyl 4-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate molecule represents a promising candidate in this context. Its unique structural features make it an attractive scaffold for medicinal chemists looking to design molecules with enhanced efficacy and reduced side effects. The compound's ability to interact with multiple biological targets suggests that it could be developed into a multitargeted drug candidate, which is increasingly favored in modern drug design due to its potential to address complex diseases more effectively.

One of the most compelling aspects of this compound is its potential application in the treatment of cancer. Cancer is a complex group of diseases characterized by uncontrolled cell growth and proliferation. The< strong>pyrazolo[3,4-d]pyrimidinescaffold has shown promise in inhibiting various enzymes and pathways involved in cancer cell survival and growth. By incorporating additional functional groups such as the sulfanyl group, researchers aim to enhance the potency and selectivity of these compounds against cancer cells while minimizing toxicity to healthy cells.

Moreover, the< strong>Ethyl 4-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate molecule has been studied for its potential role in modulating inflammatory pathways. Chronic inflammation is implicated in the pathogenesis of numerous diseases, including cardiovascular disease, diabetes, and autoimmune disorders. The sulfanyl group in the molecule is thought to contribute to its anti-inflammatory properties by interacting with inflammatory mediators and disrupting signaling pathways that promote inflammation.

The development of this compound also highlights the importance of computational chemistry and molecular modeling in drug discovery. These techniques allow researchers to predict the binding affinity of molecules to biological targets and optimize their structures for improved efficacy. By leveraging computational tools, scientists can accelerate the drug discovery process and identify promising candidates for further investigation.

In conclusion, Ethyl 4-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate (CAS No. 893931-38-9) is a structurally complex and biologically potent molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further research into novel therapeutic agents targeting cancer and inflammation. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of next-generation drugs.